Cas no 1805448-92-3 (4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine
• CAS No: 1805448-92-3
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4886336
• Update Time: 2025-06-15

4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine

• Inchi： 1S/C7H7F2IN2O/c8-7(9)5-6(13)3(2-11)1-4(10)12-5/h1,7,13H,2,11H2
• InChI Key： PYYFDDGDQISPPQ-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine

Introduction to 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine (CAS No. 1805448-92-3)

4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1805448-92-3, represents a fascinating example of how structural modifications can enhance biological activity, making it a valuable scaffold for drug discovery and development. The presence of multiple functional groups, including an amine, a difluoromethyl group, a hydroxyl group, and an iodine substituent on a pyridine core, endows this molecule with unique chemical and pharmacological properties.

The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive molecules. Pyridines serve as privileged scaffolds due to their ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking. In 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine, the pyridine core is further functionalized to enhance its potential as a pharmacophore. The amine group at the 4-position introduces a nucleophilic center that can participate in various chemical reactions, such as coupling with carboxylic acids or heterocycles, thereby expanding its synthetic utility. The difluoromethyl group at the 2-position is known to improve metabolic stability and binding affinity towards biological targets, while the hydroxyl group at the 3-position provides another site for hydrogen bonding interactions. Finally, the iodine substituent at the 6-position serves as a versatile handle for further derivatization via cross-coupling reactions.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds in addressing complex diseases. The compound 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. Its unique structural features make it an attractive candidate for modulating various biological pathways. For instance, studies have suggested that this molecule may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The combination of an amine and a hydroxyl group allows for selective binding to target proteins, while the iodine atom provides a convenient site for post-synthetic modifications.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to enhance drug properties such as bioavailability, lipophilicity, and metabolic stability. The difluoromethyl group in 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine aligns with this trend, as fluorination is often employed to improve pharmacokinetic profiles. Moreover, the presence of multiple reactive sites on the pyridine ring allows for facile derivatization into more complex molecules through strategies like Suzuki-Miyaura cross-coupling or Buchwald-Hartwig coupling reactions. These transformations enable researchers to fine-tune the electronic and steric properties of the molecule, optimizing its interaction with biological targets.

In academic research, 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine has been utilized as a building block for synthesizing more intricate heterocyclic systems. Its versatility has been demonstrated in several publications where it has been incorporated into libraries of compounds screened for biological activity. Notably, derivatives of this scaffold have shown promise in preclinical studies as potential treatments for neurological disorders and inflammatory conditions. The ability to introduce diverse functional groups while maintaining the core pyridine structure has made it a preferred choice for medicinal chemists seeking novel molecular entities.

The synthesis of 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine involves multi-step organic transformations that highlight its synthetic challenge and elegance. Key steps typically include halogenation of a pyridine precursor followed by nucleophilic substitution to introduce the amine and hydroxyl groups. The introduction of the difluoromethyl group often requires specialized reagents or catalytic systems to ensure high regioselectivity and yield. Given its complexity, researchers have developed optimized synthetic routes that leverage modern catalytic methods to improve efficiency and scalability.

The growing interest in 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine underscores its potential as a lead compound or intermediate in drug development pipelines. Pharmaceutical companies and academic institutions alike are exploring its applications in various therapeutic areas. For instance, recent studies have investigated its role in developing inhibitors targeting protein-protein interactions relevant to viral infections and autoimmune diseases. The compound's ability to modulate these interactions through precise structural modifications makes it a compelling candidate for further investigation.

The future prospects of 4-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-6-iodopyridine are promising, given its multifaceted utility in medicinal chemistry. As research continues to uncover new biological targets and mechanisms of disease, compounds like this will play an increasingly important role in addressing unmet medical needs. Innovations in synthetic methodologies will further enhance access to derivatives of this scaffold, enabling faster discovery cycles and more effective therapeutic interventions.